Cas no 31105-90-5 (3,4-Difluoro-L-phenylalanine)

3,4-Difluoro-L-phenylalanine is a fluorinated derivative of the essential amino acid L-phenylalanine, characterized by fluorine substitutions at the 3 and 4 positions of the aromatic ring. This modification enhances its utility in medicinal chemistry and biochemical research, particularly in the design of enzyme inhibitors and peptide-based therapeutics. The fluorine atoms introduce electronic and steric effects that can improve binding affinity, metabolic stability, and bioavailability. The compound is also valuable as a building block for synthesizing fluorinated peptides or probes for studying protein interactions. Its high purity and well-defined stereochemistry make it suitable for precision applications in drug discovery and structural biology.
3,4-Difluoro-L-phenylalanine structure
3,4-Difluoro-L-phenylalanine structure
Product Name:3,4-Difluoro-L-phenylalanine
CAS No:31105-90-5
MF:C9H9F2NO2
MW:201.1700694561
MDL:MFCD01075125
CID:88899
PubChem ID:716295
Update Time:2025-06-08

3,4-Difluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(3,4-difluorophenyl)propanoic acid
    • 3,4-Difluoro-L-phenylalanine
    • (2S)-2-amino-3-(3,4-difluorophenyl)propanoic acid
    • H-L-Phe(3,4-F2)-OH
    • H-phe(3,4-DiF)-OH
    • H-Phe(3,4-F2)-OH
    • L-3,4-Difluorophe
    • L-3,4-DIFLUOROPHENYLALANINE
    • (+)-3,4-difluorophenyl alanine
    • Boc-4-fluoro-Phe-OH
    • D-3,4-difluorophenylalanine
    • A820718
    • CS-0011206
    • Phenylalanine, 3,4-difluoro-
    • MFCD01075125
    • 3,4-Difluoro-L-phenylalanine;(S)-2-Amino-3-(3,4-difluorophenyl)propanoic acid
    • DS-3407
    • AC-9905
    • AM82094
    • H-D-Phe(m,p-f2)-OH
    • PRAWYXDDKCVZTL-QMMMGPOBSA-N
    • 31105-90-5
    • J-300393
    • CHEMBL1232622
    • AKOS015854042
    • Alanine, 3-(3,4-difluorophenyl)-, L- (8CI)
    • SCHEMBL44052
    • BCP11620
    • L-Phenylalanine, 3,4-difluoro-
    • (2S)-2-azaniumyl-3-(3,4-difluorophenyl)propanoate
    • Q27460124
    • (S)-2-Amino-3-(3,4-difluorophenyl)propanoicacid
    • DTXSID50351993
    • HY-79164
    • MDL： MFCD01075125
    • Inchi： 1S/C9H9F2NO2/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1
    • InChI Key： PRAWYXDDKCVZTL-QMMMGPOBSA-N
    • SMILES： FC1=C(C=CC(=C1)C[C@@H](C(=O)O)N)F

Computed Properties

  • Exact Mass: 201.06000
  • Monoisotopic Mass: 201.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Solid
  • Density: 1.379±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 311.9°C at 760 mmHg
  • Flash Point: 142.5 °C
  • Refractive Index: 1.536
  • Solubility: Slightly soluble (4.2 g/l) (25 º C),
  • PSA: 63.32000
  • LogP: 1.61950
  • Solubility: Not determined

3,4-Difluoro-L-phenylalanine Security Information

3,4-Difluoro-L-phenylalanine Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

3,4-Difluoro-L-phenylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
60506-1/G
L-3,4-DIFLUOROPHENYLALANINE
 31105-90-5 97%
1g
 $158 2023-09-16
AstaTech
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 31105-90-5 97%
5g
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AstaTech
60506-25/G
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TRC
D451195-100mg
3,4-Difluoro-L-phenylalanine
 31105-90-5
100mg
 $64.00 2023-05-18
TRC
D451195-250mg
3,4-Difluoro-L-phenylalanine
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250mg
 $75.00 2023-05-18
TRC
D451195-500mg
3,4-Difluoro-L-phenylalanine
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500mg
 $87.00 2023-05-18
TRC
D451195-1g
3,4-Difluoro-L-phenylalanine
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1g
 $98.00 2023-05-18
AAPPTec
UHF146-1g
H-Phe(3,4-diF)-OH
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 $85.00 2024-07-19
AAPPTec
UHF146-5g
H-Phe(3,4-diF)-OH
 31105-90-5
5g
 $310.00 2024-07-19
Apollo Scientific
PC8363-1g
3,4-Difluoro-L-phenylalanine
 31105-90-5 97%
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 £52.00 2023-09-01

3,4-Difluoro-L-phenylalanine Production Method

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